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Compound of Interest

Compound Name: Vanitrope
CAS No.: 63477-41-8
Cat. No.: B1336136
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral data for Vanitrope (2-ethoxy-
5-[(E)-prop-1-enyl]phenol), a synthetic aroma chemical renowned for its potent, sweet, vanilla-
like fragrance.[1] This document details its nuclear magnetic resonance (NMR), infrared (IR),
and mass spectrometry (MS) data, alongside relevant experimental protocols and its role in

olfactory signaling.

Chemical and Physical Properties
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Property Value

IUPAC Name 2-ethoxy-5-[(E)-prop-1-enyl]phenol
CAS Number 94-86-0[2]

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol [3]

Appearance White to off-white crystalline powder|[1]
Melting Point 85-87 °C (trans isomer)[3]

Boiling Point 312 °CJ3]

i Insoluble in water; soluble in ethanol and most
olubili
Yy organic solvents.[1][4]

Spectral Data Analysis

The following tables summarize the key spectral data for Vanitrope, crucial for its identification
and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

Table 1: Predicted *H NMR Spectral Data for Vanitrope
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Assignment Predicted Chemical Shift () in ppm
Aromatic CH 6.5-7.0

Propenyl CH=CH 55-6.5

Phenolic OH Variable

Ethoxy OCH: ~4.0

Propenyl CHs ~1.8

Ethoxy CHs ~1.4

Table 2: Predicted 13C NMR Spectral Data for Vanitrope

Assignment Predicted Chemical Shift () in ppm
Aromatic C 110-130

Propenyl C=C 120 - 135

Ethoxy OCH: ~64

Propenyl CHs ~18

Ethoxy CHs ~15

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Expected Characteristic IR Absorption Bands for Vanitrope
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Functional Group Expected Absorption Band (cm~?)
Phenolic O-H Stretch 3200-3600 (broad)

Aromatic C-H Stretch 3000-3100

Aliphatic C-H Stretch 2850-3000

Aromatic C=C Stretch 1400-1600

C-0O Stretch (Ether and Phenol) 1000-1300

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The mass spectrum of Vanitrope will exhibit a molecular ion peak corresponding
to its molecular weight.[1] High-resolution mass spectrometry (HRMS) can be utilized to

confirm the elemental composition.[1]

Table 4: Experimental MS/MS Fragmentation Data for the Deprotonated Molecule [M-H]~

m/z of Precursor lon m/z of Fragment lons Relative Abundance (%)
177.0921 161.0607 100
177.0921 121.0295 9.60

Experimental Protocols

While specific experimental parameters for the acquisition of Vanitrope's spectra are not
consistently published, the following outlines standard methodologies.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A solution of Vanitrope is prepared in a
suitable deuterated solvent, such as chloroform-d (CDCIs), and transferred to an NMR tube. H
and 3C NMR spectra are then acquired using a high-field NMR spectrometer. The data is
processed, and chemical shifts are referenced to an internal standard, typically

tetramethylsilane (TMS).
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Infrared (IR) Spectroscopy: For a solid sample like Vanitrope, an IR spectrum is commonly
obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the sample
is finely ground with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, a
Nujol mull can be prepared. The spectrum is then recorded across the mid-infrared region.

Mass Spectrometry (MS): Mass spectral data can be acquired using techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS). For GC-MS, a dilute solution of Vanitrope in a volatile solvent is injected into the GC,
where it is vaporized and separated. The eluting compound then enters the mass spectrometer,
where it is ionized (e.g., by electron ionization) and the mass-to-charge ratios of the resulting
ilons are measured.

Biological Interaction: The Olfactory Signaling
Pathway

As an aromatic compound, the biological activity of Vanitrope is primarily initiated through its
interaction with olfactory receptors located in the cilia of olfactory sensory neurons in the nasal
epithelium.[5][6][7] This binding event triggers a G-protein-coupled cascade, leading to the
generation of an electrical signal that is transmitted to the brain and perceived as a distinct
scent.[5][7][8][9]

Click to download full resolution via product page

Caption: The olfactory signal transduction cascade initiated by Vanitrope.

General Experimental Workflow for Spectral
Analysis

The systematic characterization of a chemical compound like Vanitrope follows a standardized
workflow to ensure accurate and reproducible data.
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Caption: A generalized workflow for the spectral analysis of Vanitrope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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